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Compound Name: Diethyl (2-oxopropyl)phosphonate

Cat. No.: B148940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for diethyl (2-oxopropyl)phosphonate. Intended for professionals in

research and drug development, this document synthesizes available data on the compound's

stability profile, outlines potential degradation pathways, and offers detailed experimental

protocols for its assessment. While specific kinetic data for this compound is limited in public

literature, this guide provides a framework for establishing its stability based on general

knowledge of phosphonates and regulatory guidelines.

Introduction
Diethyl (2-oxopropyl)phosphonate is a versatile organophosphorus compound utilized as an

intermediate in the synthesis of agrochemicals and pharmaceuticals.[1] Its function as a

phosphonate ester makes it a valuable building block for creating novel molecules with

enhanced biological activity.[1] A thorough understanding of its stability is critical for ensuring

the integrity of starting materials in synthesis, the reliability of experimental results, and the

safety of its handling and storage. This guide addresses the core requirements for assessing

the stability of diethyl (2-oxopropyl)phosphonate.
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A summary of the key chemical and physical properties of diethyl (2-oxopropyl)phosphonate
is presented in Table 1.

Table 1: Chemical and Physical Properties of Diethyl (2-oxopropyl)phosphonate

Property Value Reference(s)

CAS Number 1067-71-6 [2][3]

Molecular Formula C₇H₁₅O₄P [2][3]

Molecular Weight 194.17 g/mol [2][3]

Appearance
Clear colorless to light yellow

liquid
[3]

Boiling Point 126 °C @ 9 mmHg [2]

Density 1.01 g/mL at 25 °C [2]

Refractive Index n20/D 1.433 [2]

Solubility

Miscible with tetrahydrofuran,

ether, dichloromethane, and

chloroform.

[3]

Recommended Storage and Handling
Proper storage and handling are paramount to maintaining the quality and safety of diethyl (2-
oxopropyl)phosphonate.

Table 2: Recommended Storage and Handling Conditions
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Condition Recommendation Reference(s)

General Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.

[4]

Temperature Room temperature. [3]

Atmosphere

Inert atmosphere is

recommended for long-term

storage to prevent potential

oxidation or moisture-induced

degradation.

[3]

Incompatibilities Avoid strong oxidizing agents.

Safety

Wear appropriate personal

protective equipment (PPE),

including gloves and eye

protection.

[2]

Stability Profile and Degradation Pathways
The stability of diethyl (2-oxopropyl)phosphonate is influenced by several factors, including

temperature, pH, light, and the presence of oxidizing agents. The carbon-phosphorus (C-P)

bond, a key feature of phosphonates, is known to be highly resistant to chemical hydrolysis and

thermal decomposition. However, the ester linkages are more susceptible to degradation.

Thermal Stability
Organophosphorus esters, including phosphonates, typically undergo thermal decomposition

through the elimination of a phosphorus acid at elevated temperatures.[5][6] For phosphonates,

this process generally occurs at higher temperatures compared to phosphate esters.[5][6]

Thermal analysis of diethyl (2-oxopropyl)phosphonate has indicated exothermic events

occurring at approximately 246 °C and 278 °C, suggesting the onset of decomposition in this

temperature range.[7]

Hydrolytic Stability
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The hydrolysis of phosphonate esters can proceed under both acidic and basic conditions.[4]

The reaction involves a nucleophilic attack on the phosphorus atom, leading to the cleavage of

the P-O ester bond.[4] The rate of hydrolysis is dependent on pH and temperature.[4] The final

products of complete hydrolysis would be (2-oxopropyl)phosphonic acid and ethanol.

Figure 1: Proposed Hydrolytic Degradation Pathway
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Caption: Proposed Hydrolytic Degradation Pathway.

Photostability
While specific photostability data for diethyl (2-oxopropyl)phosphonate is not readily

available, studies on other phosphonates have shown that they can undergo degradation upon

exposure to UV light.[8] This process can be accelerated by the presence of metal ions, such

as iron.[8] Photodegradation may lead to the cleavage of the C-P bond or modifications to the

organic moiety.

Oxidative Stability
Diethyl (2-oxopropyl)phosphonate is expected to be sensitive to strong oxidizing agents.

Studies on other phosphonates have demonstrated degradation in the presence of oxidizing

biocides, with the rate of degradation being temperature-dependent.[9]
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Experimental Protocols for Stability Assessment
To comprehensively evaluate the stability of diethyl (2-oxopropyl)phosphonate, a forced

degradation study is recommended. This involves subjecting the compound to a range of stress

conditions that are more severe than accelerated stability testing conditions. The following

protocols are based on ICH guidelines and general practices for stability testing.

Figure 2: Workflow for Stability Assessment

Stress Conditions

Acid Hydrolysis

Analysis of Stressed Samples

Base Hydrolysis Oxidative Degradation Thermal Degradation Photodegradation

Diethyl (2-oxopropyl)phosphonate Sample

Stability-Indicating Analytical Method (e.g., HPLC)

Quantification of Parent Compound Detection of Degradation Products

Establish Stability Profile and Degradation Pathways Identification of Degradation Products (e.g., LC-MS)

Identification of Degradation Products

Click to download full resolution via product page

Caption: Workflow for Stability Assessment.
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A stability-indicating analytical method is crucial for separating and quantifying the parent

compound from its potential degradation products. A reverse-phase high-performance liquid

chromatography (RP-HPLC) method with UV detection is a suitable starting point.

Table 3: Example Parameters for a Stability-Indicating RP-HPLC Method

Parameter Suggested Condition

Column C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase
Gradient of water with 0.1% formic acid (A) and

acetonitrile with 0.1% formic acid (B)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection UV at an appropriate wavelength (e.g., 210 nm)

Injection Volume 10 µL

The method must be validated according to ICH guidelines to ensure it is specific, accurate,

precise, linear, and robust.

Forced Degradation Studies
5.2.1. Hydrolytic Degradation

Acid Hydrolysis: Dissolve diethyl (2-oxopropyl)phosphonate in a suitable solvent (e.g.,

acetonitrile) and treat with 0.1 M HCl. Heat the solution at 60-80 °C for a specified period

(e.g., 2, 4, 8, 24 hours). Neutralize the samples before analysis.

Base Hydrolysis: Dissolve diethyl (2-oxopropyl)phosphonate in a suitable solvent and

treat with 0.1 M NaOH. Heat the solution at 60-80 °C for a specified period. Neutralize the

samples before analysis.

Neutral Hydrolysis: Dissolve diethyl (2-oxopropyl)phosphonate in a suitable solvent and

treat with water. Heat the solution at 60-80 °C for a specified period.

5.2.2. Oxidative Degradation
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Treat a solution of diethyl (2-oxopropyl)phosphonate with 3-30% hydrogen peroxide at

room temperature for a specified period.

5.2.3. Thermal Degradation

Expose a solid sample of diethyl (2-oxopropyl)phosphonate to dry heat in a temperature-

controlled oven at temperatures above the accelerated stability conditions (e.g., 80 °C, 100

°C, and higher if necessary) for a specified period.

5.2.4. Photodegradation

Expose a solution of diethyl (2-oxopropyl)phosphonate to light providing an overall

illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of

not less than 200-watt hours/square meter, as per ICH Q1B guidelines. A control sample

should be protected from light.

Data Presentation and Interpretation
The results of the forced degradation studies should be summarized in a table to facilitate

comparison.

Table 4: Example Summary of Forced Degradation Study Results

Stress
Condition

Duration Temperature % Degradation

Major
Degradation
Products
(Retention
Time)

0.1 M HCl 24 hours 80 °C

0.1 M NaOH 8 hours 60 °C

3% H₂O₂ 24 hours Room Temp

Dry Heat 48 hours 100 °C

Light Exposure
1.2 million lux

hours
Room Temp
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The data will help in identifying the intrinsic stability of the molecule and the primary

degradation pathways. This information is critical for developing appropriate packaging,

establishing re-test dates, and ensuring the quality of the material throughout its lifecycle.

Conclusion
Diethyl (2-oxopropyl)phosphonate is a stable compound under recommended storage

conditions. However, it is susceptible to degradation under conditions of high temperature,

extreme pH, and in the presence of oxidizing agents. Photolytic degradation is also a potential

pathway. The experimental protocols outlined in this guide provide a robust framework for

researchers and drug development professionals to perform a comprehensive stability

assessment, ensuring the quality and reliability of this important synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b148940#diethyl-2-oxopropyl-phosphonate-stability-
and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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